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Executive Summary

5-Fluoroisoquinolin-3-amine (CAS: 1221974-43-1) is a specialized heterocyclic scaffold
utilized primarily in the development of kinase inhibitors and CNS-active agents.[1][2]
Distinguished by the strategic placement of a fluorine atom at the peri-position (C5) and an
amine handle at C3, this compound offers unique electronic properties that modulate
lipophilicity, metabolic stability, and ligand-protein binding interactions. This guide provides a
comprehensive analysis of its physicochemical profile, validated synthetic routes, and
applications in modern drug discovery.[3][4][5]

Chemical Identity & Physicochemical Profile[6][7][8]
[9]

The introduction of fluorine at the C5 position of the isoquinoline ring creates a significant
dipole moment and alters the pKa of the pyridine nitrogen, distinguishing it from its non-

fluorinated parent.

Table 1: Core Chemical Data
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Specification

CAS Registry Number

1221974-43-1

IUPAC Name 5-fluoroisoquinolin-3-amine
C
Molecular Formula H
FN
Molecular Weight 162.16 g/mol
Appearance Off-white to pale yellow solid
B Soluble in DMSO, Methanol; Sparingly soluble
Solubility

in Water

H-Bond Donors

1 (Primary Amine)

H-Bond Acceptors

2 (Pyridine Nitrogen, Fluorine)

ble 2: Predicted Physicochemical :

Parameter Value (Est.) Significance
Moderate lipophilicity suitable
LogP ~1.6-1.8 _
for CNS penetration.
Reduced basicity compared to
o isoquinoline (5.14) due to the
pKa (Pyridine N) ~4.8-5.0 ) ] . )
inductive electron-withdrawing
effect of 5-F.
Favorable for membrane
~39 A

TPSA

permeability and oral

bioavailability.

Structural Analysis & Electronic Effects

The 5-fluoroisoquinolin-3-amine scaffold is governed by two competing electronic forces:
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« Inductive Withdrawal (-1): The fluorine atom at C5 exerts a strong electron-withdrawing effect
through the

-framework. This lowers the electron density of the adjacent ring system, decreasing the
basicity of the pyridine nitrogen (N2) and increasing the acidity of the C4 proton.

e Resonance Donation (+R): The C3-amine group acts as a strong resonance donor, pushing
electron density into the N2 nitrogen and the C4 position.

This "push-pull" system makes the C4 position highly nucleophilic, susceptible to electrophilic
aromatic substitution (e.g., halogenation), which is a critical feature for further functionalization
in medicinal chemistry campaigns.

Electronic Forces
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Figure 1: Electronic interplay between the 5-fluoro substituent and the 3-amino group.

Synthetic Methodologies

Synthesis of 3-aminoisoquinolines is synthetically challenging compared to the 1-amino
isomers. Two primary routes are recommended: a classical cyclization approach and a modern
transition-metal-catalyzed annulation.

Route A: Cyclization of 2-(Cyanomethyl)benzonitriles
(Classical)
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This route is robust and scalable. It relies on the construction of a homophthalonitrile derivative
which undergoes acid-mediated cyclization.

Precursor: Start with 2-methyl-3-fluorobenzonitrile.

Bromination: Radical bromination (NBS, AIBN) yields 2-(bromomethyl)-3-fluorobenzonitrile.

Cyanation: Nucleophilic displacement with NaCN/DMSO yields 2-(cyanomethyl)-3-
fluorobenzonitrile.

Cyclization: Treatment with dry HBr/acetic acid or Lewis acids induces cyclization to the 3-
aminoisoquinoline core.

Route B: Rh(lll)-Catalyzed Annulation (Modern)

For high-value medicinal chemistry (small scale), C-H activation offers rapid access.

o Reactants:N-tert-butyl-3-fluorobenzamidine + Internal Alkyne (or Vinylene Carbonate
equivalent).

o Catalyst: [Cp*RhCI

| AgSbF

o Mechanism: The Rh(lll) catalyst directs ortho-C-H activation on the benzamidine, inserts the
alkyne, and undergoes reductive elimination to form the isoquinoline, followed by N-
deprotection.
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Figure 2: Retrosynthetic pathway via the homophthalonitrile intermediate.
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Medicinal Chemistry Applications

The 5-fluoroisoquinolin-3-amine scaffold acts as a bioisostere for quinoline and naphthalene
systems, often yielding improved pharmacokinetic profiles.

Kinase Inhibition (ATP-Competitive)

The 3-aminoisoquinoline motif mimics the adenine ring of ATP. The N2 nitrogen accepts a
hydrogen bond from the kinase hinge region (e.g., Val/Leu backbone), while the 3-NH

donates a hydrogen bond to the carbonyl of the hinge.

e Target: PI3K, mTOR, and Tyrosine Kinases.

» Role of 5-F: The fluorine atom can occupy a small hydrophobic pocket or block metabolic
oxidation at the C5 position (a common soft spot in isoquinolines).

CNS Ligands

Fluorinated isoquinolines are high-affinity ligands for:

o 5-HT (Serotonin) Receptors: The basicity of the isoquinoline nitrogen allows for salt bridge
formation with Asp residues in GPCRs.

o PET Imaging: The 5-F position can be substituted with

F to create radiotracers for mapping neuroreceptor density in vivo.

Safety & Handling Protocol

As a potent bioactive amine, strict safety protocols are required.
e GHS Classification:

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

o Skin/Eye Irritation: Category 2 (Causes serious irritation).

o STOT-SE: Category 3 (Respiratory irritation).
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e Handling: Use only in a fume hood. Avoid dust formation.

o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen) to prevent oxidation of the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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